![molecular formula C20H24N2O B6141507 N-benzyl-N-(1-cyclopropylethyl)-N'-(4-methylphenyl)urea CAS No. 5141-67-3](/img/structure/B6141507.png)
N-benzyl-N-(1-cyclopropylethyl)-N'-(4-methylphenyl)urea
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Overview
Description
N-benzyl-N-(1-cyclopropylethyl)-N'-(4-methylphenyl)urea is a chemical compound used in scientific research for its potential therapeutic properties. It is a urea derivative that has shown promising results in various studies.
Mechanism of Action
The exact mechanism of action of N-benzyl-N-(1-cyclopropylethyl)-N'-(4-methylphenyl)urea is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation and tumor growth. It has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and pain in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-N-(1-cyclopropylethyl)-N'-(4-methylphenyl)urea in lab experiments is its potential therapeutic properties. It has shown promising results in various studies and may have applications in treating a variety of conditions. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.
Future Directions
There are several future directions for research on N-benzyl-N-(1-cyclopropylethyl)-N'-(4-methylphenyl)urea. One direction is to further investigate its potential therapeutic properties, particularly in the treatment of neurodegenerative diseases. Another direction is to study its mechanism of action in more detail, which may lead to the development of more effective treatments. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for different applications.
Synthesis Methods
The synthesis of N-benzyl-N-(1-cyclopropylethyl)-N'-(4-methylphenyl)urea involves the reaction of benzyl isocyanate, 1-cyclopropylethylamine, and 4-methylphenyl isocyanate in the presence of a catalyst. The reaction is carried out in a solvent such as dichloromethane or acetonitrile, and the product is obtained by filtration and purification.
Scientific Research Applications
N-benzyl-N-(1-cyclopropylethyl)-N'-(4-methylphenyl)urea has been studied for its potential therapeutic properties in various fields of research. It has been shown to have anti-inflammatory, analgesic, and antitumor effects. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-benzyl-1-(1-cyclopropylethyl)-3-(4-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O/c1-15-8-12-19(13-9-15)21-20(23)22(16(2)18-10-11-18)14-17-6-4-3-5-7-17/h3-9,12-13,16,18H,10-11,14H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRASCTAWFQOISO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)N(CC2=CC=CC=C2)C(C)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60340095 |
Source
|
Record name | 1-benzyl-1-(1-cyclopropylethyl)-3-(4-methylphenyl)urea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60340095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5141-67-3 |
Source
|
Record name | 1-benzyl-1-(1-cyclopropylethyl)-3-(4-methylphenyl)urea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60340095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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